An In-depth Technical Guide to the Synthesis of 5-Oxo-1-propyl-2-pyrrolidineacetic Acid
An In-depth Technical Guide to the Synthesis of 5-Oxo-1-propyl-2-pyrrolidineacetic Acid
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides a comprehensive overview of a viable synthetic pathway for 5-Oxo-1-propyl-2-pyrrolidineacetic acid, a substituted pyroglutamic acid derivative of interest in pharmaceutical and chemical research. The synthesis is presented as a multi-step process commencing from the readily available starting material, 5-(hydroxymethyl)-2-pyrrolidone. This guide offers detailed experimental protocols, quantitative data, and a logical workflow visualization to facilitate its replication and further development in a laboratory setting.
Physicochemical Properties
The target compound, 5-Oxo-1-propyl-2-pyrrolidineacetic acid, is characterized by the following properties:
| Property | Value | Source |
| CAS Number | 90609-03-3 | [1][2] |
| Molecular Formula | C₉H₁₅NO₃ | [1] |
| Molecular Weight | 185.22 g/mol | [1] |
| Canonical SMILES | CCCN1C(CCC1=O)CC(=O)O | [1] |
| Topological Polar Surface Area | 57.6 Ų | [1] |
| Hydrogen Bond Donor Count | 1 | [1] |
Synthesis Pathway Overview
The synthesis of 5-Oxo-1-propyl-2-pyrrolidineacetic acid can be achieved through a five-step reaction sequence. The pathway leverages common and well-established organic transformations, ensuring a reproducible and scalable process. The overall logical flow of the synthesis is depicted below.
Caption: Overall synthesis pathway for 5-Oxo-1-propyl-2-pyrrolidineacetic Acid.
Experimental Protocols
The following sections provide detailed experimental procedures for each step of the synthesis.
Step 1: Tosylation of 5-(hydroxymethyl)-2-pyrrolidone
This initial step involves the conversion of the primary alcohol in 5-(hydroxymethyl)-2-pyrrolidone to a tosylate, which is an excellent leaving group for the subsequent nucleophilic substitution.
Reaction: 5-(hydroxymethyl)-2-pyrrolidone + p-Toluenesulfonyl chloride → 5-(tosyloxymethyl)-2-pyrrolidone
Experimental Protocol:
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Dissolve 5-(hydroxymethyl)-2-pyrrolidone (1.0 eq.) in anhydrous dichloromethane.
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Add 4-dimethylaminopyridine (DMAP) (0.1 eq.) and triethylamine (1.5 eq.) to the solution.
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Cool the mixture to 0 °C in an ice bath.
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Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq.) in anhydrous dichloromethane.
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Stir the reaction mixture at room temperature for 14 hours.
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Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Upon completion, dilute the mixture with dichloromethane and wash with 1N hydrochloric acid, water, and saturated brine solution.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 5-(tosyloxymethyl)-2-pyrrolidone.
| Reactant/Reagent | Molar Eq. | Purity | Yield |
| 5-(hydroxymethyl)-2-pyrrolidone | 1.0 | >98% | - |
| p-Toluenesulfonyl chloride | 1.2 | >98% | - |
| Triethylamine | 1.5 | >99% | - |
| 4-Dimethylaminopyridine (DMAP) | 0.1 | >99% | - |
| Product | ~97% |
Step 2: Cyanation of 5-(tosyloxymethyl)-2-pyrrolidone
The tosylate intermediate is then converted to a nitrile through a nucleophilic substitution reaction with a cyanide salt.
Reaction: 5-(tosyloxymethyl)-2-pyrrolidone + NaCN → 5-(cyanomethyl)-2-pyrrolidone
Experimental Protocol:
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Dissolve 5-(tosyloxymethyl)-2-pyrrolidone (1.0 eq.) in dimethylformamide (DMF).
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Add sodium cyanide (1.5 eq.) to the solution.
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Heat the reaction mixture to 80 °C and stir for 6 hours.
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Monitor the reaction by TLC.
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After completion, cool the mixture to room temperature and pour it into ice water.
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Extract the aqueous layer with ethyl acetate.
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Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography to yield 5-(cyanomethyl)-2-pyrrolidone.
| Reactant/Reagent | Molar Eq. | Purity | Yield |
| 5-(tosyloxymethyl)-2-pyrrolidone | 1.0 | >95% | - |
| Sodium Cyanide | 1.5 | >98% | - |
| Product | ~85% |
Step 3: N-Alkylation of 5-(cyanomethyl)-2-pyrrolidone
The nitrogen atom of the pyrrolidone ring is alkylated with n-propyl bromide to introduce the propyl group.
Reaction: 5-(cyanomethyl)-2-pyrrolidone + n-Propyl bromide → 5-(cyanomethyl)-1-propyl-2-pyrrolidone
Experimental Protocol:
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To a solution of 5-(cyanomethyl)-2-pyrrolidone (1.0 eq.) in anhydrous DMF, add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.
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Stir the mixture at room temperature for 1 hour.
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Add n-propyl bromide (1.3 eq.) dropwise to the reaction mixture.
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Stir the reaction at room temperature for 12 hours.
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Quench the reaction by the slow addition of water.
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Extract the product with ethyl acetate.
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Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.
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Remove the solvent under reduced pressure and purify the residue by column chromatography to give 5-(cyanomethyl)-1-propyl-2-pyrrolidone.
| Reactant/Reagent | Molar Eq. | Purity | Yield |
| 5-(cyanomethyl)-2-pyrrolidone | 1.0 | >95% | - |
| Sodium Hydride (60%) | 1.2 | - | - |
| n-Propyl bromide | 1.3 | >98% | - |
| Product | ~90% |
Step 4: Alcoholysis of 5-(cyanomethyl)-1-propyl-2-pyrrolidone
The nitrile group is converted to an ethyl ester through alcoholysis in the presence of an acid catalyst.
Reaction: 5-(cyanomethyl)-1-propyl-2-pyrrolidone + Ethanol/H₂SO₄ → Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate
Experimental Protocol:
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Dissolve 5-(cyanomethyl)-1-propyl-2-pyrrolidone (1.0 eq.) in a 10:1 mixture of ethanol and concentrated sulfuric acid.
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Heat the solution at reflux for 8 hours.
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Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.
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Extract the product with ethyl acetate.
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Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude ester by vacuum distillation to obtain Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate.
| Reactant/Reagent | Molar Eq. | Purity | Yield |
| 5-(cyanomethyl)-1-propyl-2-pyrrolidone | 1.0 | >95% | - |
| Ethanol | Solvent | >99% | - |
| Sulfuric Acid | Catalyst | >98% | - |
| Product | ~80% |
Step 5: Hydrolysis of Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate
The final step is the saponification of the ethyl ester to the desired carboxylic acid.
Reaction: Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate + KOH → 5-Oxo-1-propyl-2-pyrrolidineacetic Acid
Experimental Protocol:
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Dissolve Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate (1.0 eq.) in a mixture of methanol and water.
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Add potassium hydroxide (2.0 eq.) and stir the mixture at room temperature.
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Monitor the reaction by TLC until the starting material is completely consumed.
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Acidify the reaction mixture to pH 4 with 1N hydrochloric acid.
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Evaporate the solvent under reduced pressure to obtain the crude product.
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The product can be further purified by recrystallization or column chromatography to yield 5-Oxo-1-propyl-2-pyrrolidineacetic acid.[1]
| Reactant/Reagent | Molar Eq. | Purity | Yield |
| Ethyl 5-oxo-1-propyl-2-pyrrolidineacetate | 1.0 | >95% | - |
| Potassium Hydroxide | 2.0 | >98% | - |
| Product | ~86% |
Experimental Workflow Visualization
The general workflow for each synthetic step, from reaction setup to product isolation, is outlined in the diagram below.
Caption: General experimental workflow for each synthetic step.
